Cas no 19188-33-1 (2-amino-9-(3,4-dichlorophenyl)-3h-purin-6-one)

• Product Name: 2-amino-9-(3,4-dichlorophenyl)-3h-purin-6-one
• CAS No: 19188-33-1
• MF: C₁₁H₇Cl₂N₅O
• MW: 296.112179040909
• CID: 907877
• PubChem ID: 135470528
• Update Time: 2025-04-19

2-amino-9-(3,4-dichlorophenyl)-3h-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-(3,4-dichlorophenyl)-3h-purin-6-one
• DS-008728
• 19188-33-1
• CHEMBL3247906
• BDBM50010319
• 2-amino-9-(3,4-dichlorophenyl)-1H-purin-6-one
• NSC210387
• NSC-210387
• DTXSID40308916

• Inchi： 1S/C11H7Cl2N5O/c12-6-2-1-5(3-7(6)13)18-4-15-8-9(18)16-11(14)17-10(8)19/h1-4H,(H3,14,16,17,19)
• InChI Key： WGKXECLNRFMIPE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=NC2C(NC(N)=NC1=2)=O)Cl

Computed Properties

• Exact Mass: 295.00301
• Monoisotopic Mass: 295.0027653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles